Cas no 596810-82-1 (4-(pyrrolidin-2-yl)benzene-1,2-diol)

• Product Name: 4-(pyrrolidin-2-yl)benzene-1,2-diol
• CAS No: 596810-82-1
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 3181869
• PubChem ID: 55283294
• Update Time: 2025-06-14

4-(pyrrolidin-2-yl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-BENZENEDIOL, 4-(2-PYRROLIDINYL)-
• 4-(pyrrolidin-2-yl)benzene-1,2-diol
• AKOS006345631
• 2-(3,4-dihydroxyphenyl) pyrrolidine
• 596810-82-1
• SCHEMBL14047304
• EN300-1837831

• Inchi： 1S/C10H13NO2/c12-9-4-3-7(6-10(9)13)8-2-1-5-11-8/h3-4,6,8,11-13H,1-2,5H2
• InChI Key： JVTOPHFPJFJJHB-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)C1CCCN1)O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(pyrrolidin-2-yl)benzene-1,2-diol

Recent Advances in the Study of 4-(pyrrolidin-2-yl)benzene-1,2-diol (CAS: 596810-82-1) in Chemical Biology and Pharmaceutical Research

The compound 4-(pyrrolidin-2-yl)benzene-1,2-diol (CAS: 596810-82-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 4-(pyrrolidin-2-yl)benzene-1,2-diol as a key intermediate in the synthesis of novel bioactive molecules. Its pyrrolidine ring and catechol moiety make it a versatile scaffold for the development of compounds with diverse pharmacological activities. Researchers have explored its potential as a precursor for the synthesis of dopamine receptor modulators, antioxidants, and anti-inflammatory agents, among others.

One of the most notable advancements in the study of this compound is its application in neurodegenerative disease research. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(pyrrolidin-2-yl)benzene-1,2-diol exhibit significant neuroprotective effects in vitro, potentially offering new avenues for the treatment of Parkinson's disease. The study utilized advanced computational modeling and in vitro assays to elucidate the compound's mechanism of action, revealing its ability to modulate oxidative stress pathways.

In addition to its neurological applications, recent research has also explored the compound's potential in oncology. A team at the University of Cambridge reported in Nature Chemical Biology that 4-(pyrrolidin-2-yl)benzene-1,2-diol derivatives show promising activity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study employed high-throughput screening and structure-activity relationship (SAR) analysis to identify the most potent derivatives, with some showing IC50 values in the nanomolar range.

The synthesis and optimization of 4-(pyrrolidin-2-yl)benzene-1,2-diol have also seen significant progress. A recent publication in Organic Letters described an improved synthetic route that increases yield and purity while reducing environmental impact. This advancement is particularly important for scaling up production for preclinical and clinical studies. The new method utilizes green chemistry principles, including catalytic asymmetric synthesis and solvent-free reactions.

From a pharmacological perspective, recent pharmacokinetic studies have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Research published in Drug Metabolism and Disposition in 2024 revealed that 4-(pyrrolidin-2-yl)benzene-1,2-diol exhibits favorable bioavailability and blood-brain barrier penetration, making it particularly suitable for central nervous system-targeted therapies. These findings have spurred interest in developing prodrug strategies to further enhance its therapeutic potential.

Looking forward, the compound's unique structural features continue to inspire novel research directions. Current investigations are exploring its potential in antimicrobial applications, with preliminary results showing activity against drug-resistant bacterial strains. Additionally, its metal-chelating properties are being studied for potential applications in metal overload disorders and as contrast agents in medical imaging.

In conclusion, 4-(pyrrolidin-2-yl)benzene-1,2-diol (CAS: 596810-82-1) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. The recent advancements in its synthesis, biological evaluation, and mechanistic understanding underscore its importance in current pharmaceutical research. As studies continue to elucidate its full therapeutic potential, this compound is likely to remain a focus of innovative drug discovery efforts in the coming years.